Cas no 93081-29-9 (Ethanone, 2-chloro-1-(4-ethoxyphenyl)-2,2-difluoro-)

• Product Name: Ethanone, 2-chloro-1-(4-ethoxyphenyl)-2,2-difluoro-
• CAS No: 93081-29-9
• MF: C₁₀H₉ClF₂O₂
• MW: 234.627069234848
• MDL: MFCD20920902
• CID: 4335418
• PubChem ID: 14674860
• Update Time: 2025-06-22

Ethanone, 2-chloro-1-(4-ethoxyphenyl)-2,2-difluoro- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-chloro-1-(4-ethoxyphenyl)-2,2-difluoro-
• 2-chloro-1-(4-ethoxyphenyl)-2,2-difluoroethanone
• starbld0026897
• 93081-29-9
• SCHEMBL9496189
• 2-Chloro-1-(4-ethoxyphenyl)-2,2-difluoroethan-1-one

• MDL： MFCD20920902
• Inchi： 1S/C10H9ClF2O2/c1-2-15-8-5-3-7(4-6-8)9(14)10(11,12)13/h3-6H,2H2,1H3
• InChI Key： OGLBEVBCJYYJCA-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(OCC)C=C1)C(Cl)(F)F

Computed Properties

• Exact Mass: 234.0259135Da
• Monoisotopic Mass: 234.0259135Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone, 2-chloro-1-(4-ethoxyphenyl)-2,2-difluoro-

Ethanone, 2-chloro-1-(4-ethoxyphenyl)-2,2-difluoro- (CAS No. 93081-29-9): A Comprehensive Overview

Ethanone, 2-chloro-1-(4-ethoxyphenyl)-2,2-difluoro-, identified by its Chemical Abstracts Service (CAS) number CAS No. 93081-29-9, is a fluorinated chalcone derivative that has garnered significant attention in the field of medicinal chemistry and pharmacology. This compound belongs to a class of molecules that exhibit a unique combination of structural features, making it a promising candidate for further investigation in drug discovery and therapeutic applications.

The molecular structure of Ethanone, 2-chloro-1-(4-ethoxyphenyl)-2,2-difluoro- consists of a central two-carbon ketone group (ketone) flanked by a chloro-substituted phenyl ring and a difluorinated aromatic moiety. The presence of both electron-withdrawing and electron-donating groups in its structure imparts a rich chemical diversity, which can be exploited for modulating its biological activity. Specifically, the chloro and ethoxy substituents on the aromatic rings contribute to the compound's lipophilicity and potential interactions with biological targets.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and altered pharmacokinetic profiles compared to their non-fluorinated counterparts. The introduction of fluorine atoms into molecular structures often leads to increased binding affinity and selectivity towards biological receptors. This phenomenon has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory agents. The fluorinated chalcone derivative Ethanone, 2-chloro-1-(4-ethoxyphenyl)-2,2-difluoro- is no exception and represents an intriguing example of how structural modifications can lead to novel pharmacological entities.

The synthesis of Ethanone, 2-chloro-1-(4-ethoxyphenyl)-2,2-difluoro- involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. Key steps include the condensation of appropriately substituted aromatic aldehydes with acetophenones under basic conditions, followed by chlorination and subsequent fluorination reactions. The use of palladium-catalyzed cross-coupling reactions has also been explored to introduce the desired functional groups with high efficiency and selectivity. These synthetic strategies not only showcase the advancements in synthetic organic chemistry but also provide a framework for the scalable production of structurally complex molecules.

Beyond its synthetic significance, Ethanone, 2-chloro-1-(4-ethoxyphenyl)-2,2-difluoro- has demonstrated promising biological activities in preclinical studies. Initial investigations have revealed that this compound exhibits inhibitory effects on various enzymes and receptors relevant to human health. For instance, it has shown potential as an inhibitor of kinases involved in cancer progression, as well as an antagonist of certain neurotransmitter receptors implicated in neurological disorders. These findings underscore the compound's therapeutic potential and justify further exploration in vivo.

The impact of fluorine substitution on the biological activity of chalcone derivatives has been a focal point in recent research endeavors. Studies have demonstrated that the presence of fluorine atoms can significantly alter the pharmacological properties of these molecules by influencing their binding affinity, metabolic stability, and distribution within biological systems. In particular, the dual substitution pattern at the α-carbon atom in Ethanone, 2-chloro-1-(4-ethoxyphenyl)-2,2-difluoro- is believed to contribute to its unique interaction profile with biological targets. This structural feature has prompted researchers to investigate its potential as a scaffold for developing novel therapeutic agents with improved efficacy and reduced side effects.

In addition to its kinase inhibitory properties, preliminary data suggest that Ethanone, 2-chloro-1-(4-ethoxyphenyl)-2,2-difluoro- may have anti-inflammatory effects by modulating key signaling pathways involved in immune responses. The ability to interact with multiple biological targets makes this compound an attractive candidate for developing multitargeted therapeutics (MTTs), which are designed to simultaneously address multiple disease mechanisms. Such an approach holds promise for enhancing treatment outcomes and reducing drug resistance associated with single-target therapies.

The development of new pharmaceuticals relies heavily on high-throughput screening (HTS) techniques to identify compounds with desirable biological activities. In this context, Ethanone, 2-chloro-1-(4-ethoxyphenyl)-2,2-difluoro- has been incorporated into HTS campaigns targeting various disease-related proteins and enzymes. The results from these screens have provided valuable insights into its potential therapeutic applications and have guided subsequent optimization efforts aimed at improving its potency and selectivity.

The computational modeling of small molecules plays a crucial role in understanding their interactions with biological targets at the molecular level. Advanced computational techniques such as molecular docking simulations have been employed to predict how Ethanone, 2-chloro-1-(4-ethoxyphenyl)-2,2-difluoro- binds to its intended targets. These studies have not only helped rationalize its observed biological activities but also provided guidance for designing analogs with enhanced properties. By integrating experimental data with computational predictions, researchers can accelerate the discovery process and reduce the time required to bring new drugs to market.

The future prospects for Ethanone, 2-chloro-1-(4-ethoxyphenyl)-2,2-difluoro- are promising given its unique structural features and demonstrated biological activities. Ongoing research efforts are focused on optimizing its chemical structure to enhance its pharmacokinetic properties while maintaining or improving its therapeutic efficacy. Additionally, exploratory studies are being conducted to evaluate its potential in combination therapies aimed at synergistically treating complex diseases such as cancer and inflammation.

In conclusion,
Ethanone,
CAS No.
93081
29
9
is
a
fluorinated
chalcone
derivative
with
significant
potential
in
medicinal
chemistry.
Its
structural
features,<
biological
activities,
and
synthetic
versatility
make
it
a
promising candidate for further investigation. As research continues, the full therapeutic potential of this compound is expected to become increasingly clear, leading to new insights and advancements in drug discovery.